Cas no 81064-10-0 (1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene)

• Product name: 1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene
• CAS No: 81064-10-0
• MF: C₂₀H₁₈O₄S₂
• MW: 386.485
• CID: 2802944
• PubChem ID: 12948897

1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene Chemical and Physical Properties

Names and Identifiers

• 81064-10-0
• 1,1'-[(3,6-Dimethyl-1,2-phenylene)disulfonyl]dibenzene
• DTXSID40513684

• Inchi： InChI=1S/C20H18O4S2/c1-15-13-14-16(2)20(26(23,24)18-11-7-4-8-12-18)19(15)25(21,22)17-9-5-3-6-10-17/h3-14H,1-2H3
• InChI Key： YCMAJYQBRLSEES-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 386.06465140Da
• Monoisotopic Mass: 386.06465140Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85Ų
• XLogP3: 4.2